Aiphanol

• Molecular Formula: C25H24O8
• Molecular Weight: 452.5 g/mol
• IUPAC Name: 5-[(E)-2-[(2R,3R)-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]ethenyl]benzene-1,3-diol
• InChI: InChI=1S/C25H24O8/c1-30-21-10-16(11-22(31-2)24(21)29)25-23(13-26)32-19-6-5-14(9-20(19)33-25)3-4-15-7-17(27)12-18(28)8-15/h3-12,23,25-29H,13H2,1-2H3/b4-3+/t23-,25-/m1/s1
• InChI Key: KDMFHGGHQLUIRH-OOODPRFPSA-N
• Isomeric SMILES: COC1=CC(=CC(=C1O)OC)[C@@H]2[C@H](OC3=C(O2)C=C(C=C3)/C=C/C4=CC(=CC(=C4)O)O)CO
• Canonical SMILES: COC1=CC(=CC(=C1O)OC)C2C(OC3=C(O2)C=C(C=C3)C=CC4=CC(=CC(=C4)O)O)CO
• Synonyms: aiphanol

Description

Aiphanol is a lignan that is (2R)-2,3-dihydro-1,4-benzodioxin-2-ylmethanol which is substituted by a 2-(3,5-dihydroxyphenyl)ethenyl group at position 6 and a 4-hydroxy-3,5-dimethoxyphenyl group at position 3. It is a stilbenolignan isolated from the seeds of Aiphanes aculeata and exhibits potent inhibitory efficacy against cyclooxygenase-1 and -2 (COX-1 and COX-2). It has a role as an EC 1.14.99.1 (prostaglandin-endoperoxide synthase) inhibitor. It is a stilbenoid, a lignan, an aromatic ether and a benzodioxine.

Scientific Research Applications

Cyclooxygenase-Inhibitory Activity

Aiphanol, a novel stilbenolignan, has been identified to exhibit significant inhibitory activities against cyclooxygenases-1 and -2. This compound, derived from the seeds of Aiphanes aculeata, represents a unique stilbenolignan skeleton, highlighting its potential in cyclooxygenase inhibition research (Lee et al., 2001).

Anti-Cancer Properties

Research indicates that this compound possesses notable anti-cancer properties. It has demonstrated potential antiangiogenic and antilymphangiogenic activities, directly targeting VEGFR2/3 and COX2 in endothelial cells. This study highlights its effects on inhibiting cancer cell proliferation and metastasis, suggesting its value as a therapeutic agent in cancer treatment (Chen et al., 2022).

Synthesis and Stereochemistry

Studies on the total synthesis of this compound have contributed significantly to understanding its structure and properties. The synthesis process involves key steps like asymmetric dihydroxylation, providing insights into its absolute stereochemistry, which is crucial for further exploration of its scientific applications (Banwell et al., 2005).

Racemic Modifications

Research has also focused on the biomimetic preparation of the racemic modifications of this compound. This involves silver(I)-mediated oxidative coupling, providing valuable insights into the racemic modifications and congeners of this compound, further expanding its research applications (Chand & Banwell, 2007).